Cas no 91539-84-3 ( )
structure
Product Name:
CAS No:91539-84-3
MF:C10H9Cl2N3
MW:242.104559659958
CID:996490
PubChem ID:343106
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- NSC-382077
- DTXSID00321808
- NSC382077
- 91539-84-3
- DS-005154
- 4,6-Dichloro-n,n-dimethyl-quinazolin-2-amine
-
-
- Inchi： 1S/C10H9Cl2N3/c1-15(2)10-13-8-4-3-6(11)5-7(8)9(12)14-10/h3-5H,1-2H3
- InChI Key： GWRNNOAVVQUOTR-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(C=CC2=NC(=N1)N(C)C)Cl
Computed Properties
- Exact Mass: 241.017
- Monoisotopic Mass: 241.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 29Ų
Experimental Properties
- Density: 1.408
- Boiling Point: 368.6°C at 760 mmHg
- Flash Point: 176.7°C
- Refractive Index: 1.672
Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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